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Compound of Interest

Compound Name: 4-(Methylsulfonyl)phenol

Cat. No.: B050025 Get Quote

For Researchers, Scientists, and Agrochemical Development Professionals

Introduction
4-(Methylsulfonyl)phenol is a specialty chemical primarily utilized as a versatile building block

in the synthesis of pharmaceuticals and agrochemicals.[1][2] While not typically formulated as

a primary active ingredient in commercial agrochemical products, its chemical structure lends

itself to inclusion in various synthesis pathways for creating more complex pesticidal molecules.

Furthermore, evidence suggests its role as a metabolite or transformation product of existing

pesticides, making its study crucial for environmental fate and toxicological assessments.[3][4]

These application notes provide an overview of the known and potential uses of 4-
(Methylsulfonyl)phenol in agrochemical research and development, along with protocols for

its synthesis and analysis.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 4-(Methylsulfonyl)phenol is
essential for its application in synthesis and formulation studies.
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Property Value Reference

CAS Number 14763-60-1 [2]

Molecular Formula C₇H₈O₃S [2]

Molecular Weight 172.20 g/mol [2]

Appearance Tan to pink-brown powder [5]

Solubility
Soluble in DMSO and

Methanol
[6]

Applications in Agrochemical R&D
The primary application of 4-(Methylsulfonyl)phenol in the agrochemical sector is as a

chemical intermediate. Its functional groups—a hydroxyl group on the phenol ring and a

methylsulfonyl group—provide reactive sites for synthesizing a variety of derivatives with

potential pesticidal activity.

Intermediate in Pesticide Synthesis
The phenolic hydroxyl group can be readily derivatized to form ethers and esters, while the

sulfonyl group can influence the electronic properties and bioavailability of the final molecule.

Researchers can utilize 4-(Methylsulfonyl)phenol as a starting material for the synthesis of

novel herbicides, fungicides, and insecticides.

Logical Workflow for Synthesis of Novel Pesticides:
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Synthesis of Pesticide Candidates.

Reference Standard in Metabolic and Environmental
Fate Studies
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A structurally similar compound, 3,5-dimethyl-4-(methylsulfonyl)phenol, also known as

Mesurol phenol sulfone, is a known transformation product of the insecticide and molluscicide

Methiocarb.[3][4] This suggests that 4-(Methylsulfonyl)phenol could also be a metabolite of

Methiocarb or other structurally related pesticides. Therefore, it serves as a critical analytical

standard for:

Identifying and quantifying pesticide residues in soil, water, and biological samples.

Elucidating metabolic pathways of parent pesticides in target and non-target organisms.

Assessing the environmental persistence and mobility of pesticide degradation products.

Experimental Workflow for Metabolite Analysis:
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Metabolite Identification Workflow.
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Experimental Protocols
Protocol 1: Synthesis of 4-(Methylsulfonyl)phenol
This protocol describes a common laboratory-scale synthesis from 4-(methylthio)phenol.

Materials:

4-(methylthio)phenol

Oxone® (potassium peroxymonosulfate)

Ethanol

Water

Ethyl acetate

Brine (saturated NaCl solution)

Magnesium sulfate (anhydrous)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 4-(methylthio)phenol (0.50 g, 3.2 mmol) in ethanol (10.0 mL) in a round-bottom

flask.[5]

Add water (10.0 mL) to the solution at room temperature.[5]

Add Oxone® (0.99 g, 6.5 mmol) portion-wise to the stirred solution.[5]

Stir the reaction mixture for 18 hours at room temperature.[5]
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After 18 hours, partition the mixture between ethyl acetate and water in a separatory funnel.

[5]

Separate the organic layer and wash it with brine.[5]

Dry the organic layer over anhydrous magnesium sulfate.[5]

Concentrate the solution under vacuum using a rotary evaporator to yield 4-
(Methylsulfonyl)phenol as a semi-solid.[5]

Expected Yield: Approximately 96% (0.60 g).[5]

Protocol 2: Analytical Method for Quantification in Soil
Samples (Conceptual)
This protocol provides a general framework for the analysis of 4-(Methylsulfonyl)phenol in
soil, based on standard methods for similar phenolic compounds.

Materials:

Soil sample

Acetonitrile (analytical grade)

Water (HPLC grade)

Formic acid

4-(Methylsulfonyl)phenol analytical standard

Internal standard (e.g., a deuterated analog)

Centrifuge tubes (50 mL)

Vortex mixer

Centrifuge
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Syringe filters (0.22 µm)

LC-MS/MS system with a C18 column

Procedure:

Extraction: a. Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. b. Add 10 mL of

acetonitrile and the internal standard. c. Vortex vigorously for 1 minute to ensure thorough

mixing. d. Centrifuge at 4000 rpm for 5 minutes to separate the soil particles from the

solvent.

Sample Cleanup (if necessary for complex matrices): a. A dispersive solid-phase extraction

(dSPE) cleanup step with appropriate sorbents (e.g., PSA, C18) can be employed to remove

interfering substances.

Analysis: a. Take an aliquot of the supernatant and filter it through a 0.22 µm syringe filter

into an autosampler vial. b. Analyze the sample using an LC-MS/MS system. c. LC

Conditions (Example):

Column: C18 reversed-phase (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase: Gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%
formic acid (B).
Flow Rate: 0.3 mL/min d. MS/MS Conditions (Example):
Ionization: Electrospray ionization (ESI) in negative mode.
Monitor specific precursor-product ion transitions for 4-(Methylsulfonyl)phenol and the
internal standard.

Quantification: a. Create a calibration curve using serial dilutions of the 4-
(Methylsulfonyl)phenol analytical standard. b. Quantify the concentration in the soil sample

by comparing the peak area ratio of the analyte to the internal standard against the

calibration curve.

Signaling Pathways and Mechanisms of Action
Currently, there is no publicly available data detailing specific signaling pathways in pests or

plants that are directly targeted by 4-(Methylsulfonyl)phenol in an agrochemical context.

Research on the biological activity of its derivatives is ongoing. For instance, some
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benzenesulfonamide derivatives have shown insecticidal activity by targeting the V-ATPase in

the midgut of insects.

Hypothetical Signaling Pathway Disruption:

Target Pest Cell

Cellular Target
(e.g., Enzyme, Receptor)

Physiological Pathway
(e.g., Respiration, Ion Transport)

Disruption

Adverse Effect
(e.g., Paralysis, Death)

4-(Methylsulfonyl)phenol
Derivative

Binding

Click to download full resolution via product page

Hypothetical Mechanism of Action.

Conclusion
4-(Methylsulfonyl)phenol is a valuable intermediate for the synthesis of novel agrochemicals.

While not directly used in formulations, its study is essential for understanding the

environmental fate and metabolic pathways of certain existing pesticides. The provided

protocols offer a foundation for researchers to synthesize and analyze this compound in an

agrochemical research setting. Further investigation into the biological activities of its
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derivatives may reveal new modes of action and lead to the development of next-generation

crop protection agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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